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Compound of Interest

Compound Name: Tetramethylammonium formate

Cat. No.: B1581965

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties,
synthesis, applications, and safety protocols for tetramethylammonium formate. The
information is intended to support laboratory research and development activities.

Core Physicochemical Properties

Tetramethylammonium formate is a quaternary ammonium salt that exists as a liquid,
typically supplied as an aqueous solution.[1] It is fully miscible with water.[1][2]

Table 1: Physicochemical Data for Tetramethylammonium Formate
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Property Value Source(s)
CAS Number 59138-84-0 [1][3]
Molecular Formula CsHi3NO:2 [1112]14]
Molecular Weight 119.16 g/mol [11[3114]
Physical Form Liquid [11121[3]
Boiling Point 102 °C [1][2]13]
Density 1.02 g/mL at 25 °C [1112]

Refractive Index

n20/D 1.364

[1](2]

Water Solubility

Fully miscible

[1](21[5]

IUPAC Name tetramethylazanium;formate [4115]
WWIYWFVQZQOECA-

InChl Key [415]
UHFFFAOYSA-M
C--INVALID-LINK--(C)C.

SMILES [5][6]

[0-]C=0

Synthesis Protocol

A primary method for synthesizing tetramethylammonium formate involves the reaction of
trimethylamine with methyl formate.[7] This process is outlined in U.S. Patent 4,572,769A.[7]

Experimental Protocol: Synthesis of Tetramethylammonium Formate[7]

e Reactant Preparation: Dissolve trimethylamine ((CHs)sN) and methyl formate (HCOOCHS3) in
a suitable solvent, such as methyl alcohol or ethyl alcohol. For example, 1.95 mol of
trimethylamine and 1.95 mol of methyl formate can be dissolved in 200 g of methyl alcohol.

[7]

» Reaction: The components are reacted under specific conditions (details are provided in the
patent document) to yield tetramethylammonium formate.[7]
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» Application in Electrolysis: The resulting tetramethylammonium formate solution can then
be used as a raw material in an electrolytic cell to produce high-purity tetramethylammonium
hydroxide.[7]

(Trimethylamine\ +

((CHs)3N) J

Methyl Formate Tetramethylammonium Formate
(HCOOCHs3) ) 1==——- (CsH13NO2)

Methanol or
Ethanol Solvent

Click to download full resolution via product page
Caption: Synthesis of Tetramethylammonium Formate.

Applications in Research and Development

Tetramethylammonium formate has several applications relevant to scientific research and
industry, leveraging its properties as an ionic liquid and catalyst.

» Chromatography: It may be used to reduce the temperature sensitivity of analytical systems
and can decrease the corrosion of stainless-steel flow systems caused by chloride-induced
depassivation.[1][6]

o Catalysis: It serves as a polymer and coating catalyst or hardening agent.[8]

e Electronics: The compound is a component in formulations for photoresist strippers and
residue removers.[8]

e Oil and Gas: Itis used as a non-halide containing clay stabilizer in oilfield applications.[8]
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» Synthetic Chemistry: It functions as a synthetic reagent and a catalytic reducing agent.[8] It
is also described as an all-organic, non-metallic, non-halide ionic strength modifier.[8]

Safety and Handling

Proper handling of tetramethylammonium formate is essential to ensure laboratory safety.
The compound is classified as an irritant.

Table 2: Hazard and Safety Information

Category Information Source(s)

Hazard Codes Xi (Irritant) [1]

) R36/37/38: Irritating to eyes,
Risk Statements ) ] [1]
respiratory system and skin.

H315: Causes skin
irritation.H319: Causes serious

GHS Hazard Statements S [4]
eye irritation.H335: May cause

respiratory irritation.

S26: In case of contact with
eyes, rinse immediately with

Safety Statements plenty of water and seek [1]
medical advice.S36: Wear

suitable protective clothing.

Recommended Personal Protective Equipment (PPE) and Handling:
o Ventilation: Handle in a well-ventilated area or outdoors.[3]

o Eye Protection: Wear tightly fitting safety goggles conforming to EN 166 (EU) or NIOSH (US)
standards.[3][9]

o Skin Protection: Wear impervious, fire/flame-resistant clothing and handle with appropriate
gloves (e.g., compliant with EU Directive 89/686/EEC and standard EN 374).[3][9]
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» Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a full-face
respirator.[3]

o General Hygiene: Wash hands thoroughly after handling. Avoid contact with skin and eyes.

[31[9]
First Aid Measures:[9]

o Eye Contact: Rinse immediately with plenty of water for at least 15 minutes, including under
the eyelids. Seek medical attention.

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical
attention.

 Inhalation: Move to fresh air. If symptoms occur, get medical attention immediately.

 Ingestion: Clean mouth with water and drink plenty of water afterward. Seek medical
attention if symptoms arise.

Storage and Disposal:

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][9] Store
away from incompatible materials such as strong oxidizing agents.[9]

» Disposal: Dispose of contents and container to an appropriate treatment and disposal facility
in accordance with local, state, and federal regulations.[3]
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Caption: General Laboratory Handling Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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